2-(1,3-benzodioxol-5-yl)-3-benzyl-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-3-benzyl-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C22H18N2O3/c25-22-17-8-4-5-9-18(17)23-21(24(22)13-15-6-2-1-3-7-15)16-10-11-19-20(12-16)27-14-26-19/h1-12,21,23H,13-14H2
• InChI Key: VIAVCIGVAWVEIB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5
• Molecular Formula: C22H18N2O3
• DSSTOX Substance ID: DTXSID00387404
• Molecular Weight: 358.4 g/mol
• CAS No.: 6162-64-7

Description

The compound “2-(1,3-benzodioxol-5-yl)-3-benzyl-2,3-dihydro-4(1H)-quinazolinone” is a complex organic molecule. It contains a benzodioxole group (1,3-benzodioxol-5-yl), which is a type of aromatic ether. It also contains a quinazolinone group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxole and quinazolinone groups would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its structure and the conditions under which it is stored or used. The benzodioxole and quinazolinone groups could potentially participate in a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential uses of this compound, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and safety.